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Physicochemical Properties of 4-
Octadecylaniline

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 4-Octadecylaniline

CAS No.: 114235-67-5

Cat. No.: S1488594

The table below summarizes the core quantitative data for 4-Octadecylaniline (CAS 114235-67-5).

Property Value Reference
CAS Number 114235-67-5 [1]
Molecular Formula C24HasN [1]
Molecular Weight 345.612 g/mol [1]
Melting Point 59-63 °C (lit.) [1][2] [3]
Boiling Point 240-245 °C at 0.4 mmHg (lit.) [1]112] [3]
Density 0.889 g/cm3 [1]
Vapor Pressure 9.95E-09 mmHg at 25°C [1]

pKa 4.95 + 0.10 (Predicted) [1]
Flash Point 196.4 °C [1]
LogP 8.654 (LogP); 10.4 (XLogP3) [1]
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Property Value Reference

Purity 97% (Sigma-Aldrich) [1][3]

Applications and Experimental Context

The search results indicate one primary research application for 4-Octadecylaniline, though specific step-

by-step protocols are not provided in detail.

e Application in Material Science: 4-Octadecylaniline has been used in the fabrication of alternate-
layer Langmuir-Blodgett (LB) films, and the pyroelectric activity of these films was assessed [1] [3].
This suggests its utility in creating organized thin films for electronic or sensor applications.

¢ Use in Synthesis: A scientific paper describes 4-Octadecylaniline as a precursor in the synthesis of
rod-shaped oxovanadium(lV) Schiff base complexes [4]. These complexes were studied for their
liquid crystal (mesomorphic) properties, exhibiting smectic mesophases [4]. The typical synthesis
workflow for such complexes can be summarized as follows:
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Safety and Handling Information

For researchers handling this compound, the following safety information was located:

e Hazard Codes: Xi (Irritant) [1] [2]

¢ Risk Statements: R36/37/38 (Irritating to eyes, respiratory system, and skin) [1] [2]

e Safety Statements: S26 - S36 (In case of contact with eyes, rinse immediately with plenty of water
and seek medical advice; Wear suitable protective clothing) [1] [2]

e Personal Protective Equipment (PPE): Gloves, eyeshields, and a type ABEK respirator filter are

recommended [3].
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Research Guidance

The current search results provide a solid foundation of basic data but lack depth on specific experimental

methodologies.

¢ For Synthesis Details: The synthesis route mentioned in [1] involves the reaction of 1-octadecanol
with aniline in the presence of aniline hydrochloride and zinc chloride, followed by treatment with
sodium hydroxide. You can search for the DOI provided (10.1007/s11743-010-1206-7) to find
the original paper for a complete protocol.

e For Advanced Applications: To find more detailed procedures on fabricating Langmuir-Blodgett
films using this compound, you may try searching specifically for "4-Octadecylaniline Langmuir-
Blodgett" in scientific literature databases.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
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